Cas no 926211-83-8 (2-(3-Bromophenoxy)ethanamine)

2-(3-Bromophenoxy)ethanamine is a brominated aromatic compound featuring an ethanamine linker, which enhances its utility as a versatile intermediate in organic synthesis. The presence of the 3-bromophenoxy group allows for selective functionalization, making it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its amine functionality provides a reactive site for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing structures. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in coupling reactions and other synthetic applications. Suitable for research and industrial use, it offers a reliable building block for complex molecular architectures.

2-(3-Bromophenoxy)ethanamine structure

Product Name:2-(3-Bromophenoxy)ethanamine

CAS No:926211-83-8

MF:C₈H₁₀BrNO

MW:216.07510137558

MDL:MFCD09042556

CID:858990

PubChem ID:16770281

Update Time:2025-06-28

2-(3-Bromophenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(3-Bromophenoxy)ethanamine
- [2-(3-Bromophenoxy)ethyl]amine hydrochloride
- 2-(3-BROMO-PHENOXY)-ETHYLAMINE
- 2-(3-bromophenoxy)ethylamine
- 2-(3-Bromophenoxy)ethan-1-amine
- 1-(2-aminoethoxy)-3-bromobenzene
- SBB072545
- ST095893
- SY039347
- AM804556
- 2-(3-bromophenoxy)ethanamine hydrochloride
- T3136
- 2-(3-Bromophenoxy)ethanamine (ACI)
- CS-12184
- CS-0018040
- SB77020
- MFCD09042556
- ALBB-025488
- EN300-58514
- 926211-83-8
- CHEMBL4943175
- DB-121597
- AKOS000126906
- SCHEMBL2754673
- DTXSID40588150
- MDL： MFCD09042556
- Inchi： 1S/C8H10BrNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,4-5,10H2
- InChI Key： CKQSFXLELCTIFC-UHFFFAOYSA-N
- SMILES： BrC1C=C(OCCN)C=CC=1

Computed Properties

Exact Mass: 214.99458g/mol
Monoisotopic Mass: 214.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
XLogP3: 1.6

2-(3-Bromophenoxy)ethanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(3-Bromophenoxy)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019147529-1g	2-(3-Bromo-phenoxy)-ethylamine	926211-83-8	98%	1g	$317.20	2023-08-31
Alichem	A019147529-5g	2-(3-Bromo-phenoxy)-ethylamine	926211-83-8	98%	5g	$941.42	2023-08-31
TRC	B804313-10mg	2-(3-Bromophenoxy)ethanamine	926211-83-8		10mg	$ 50.00	2022-06-06
TRC	B804313-50mg	2-(3-Bromophenoxy)ethanamine	926211-83-8		50mg	$ 115.00	2022-06-06
TRC	B804313-100mg	2-(3-Bromophenoxy)ethanamine	926211-83-8		100mg	$ 160.00	2022-06-06
Chemenu	CM302649-250mg	2-(3-Bromo-phenoxy)-ethylamine	926211-83-8	95%	250mg	$100	2022-05-27
Chemenu	CM302649-1g	2-(3-Bromo-phenoxy)-ethylamine	926211-83-8	95%	1g	$224	2022-05-27
eNovation Chemicals LLC	D961246-100mg	[2-(3-bromophenoxy)ethyl]amine hydrochloride	926211-83-8	95%	100mg	$65	2024-06-06
eNovation Chemicals LLC	D961246-250mg	[2-(3-bromophenoxy)ethyl]amine hydrochloride	926211-83-8	95%	250mg	$85	2024-06-06
eNovation Chemicals LLC	D961246-1g	[2-(3-bromophenoxy)ethyl]amine hydrochloride	926211-83-8	95%	1g	$375	2023-09-04

2-(3-Bromophenoxy)ethanamine Production Method

Production Method 1

938642-05-8

926211-83-8

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol , Methanol ; 16 h, reflux

Reference

: Preparation of 1H-1,2,3-triazole-5-carboxylic acid derivatives as glycolate oxidase inhibitors for the treatment of hyperoxaluria and related diseases

, World Intellectual Property Organization, , ,

Production Method 2

951918-24-4

926211-83-8

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: 1,2-Dimethoxyethane ; 0.5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, reflux; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

: Heteroaryl-containing thiourea derivatives useful as inhibitors of herpes viruses

, World Intellectual Property Organization, , ,

Production Method 3

951918-24-4

926211-83-8

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: 1,2-Dimethoxyethane ; 0.5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, reflux

Reference

: Acetamide and substituted acetamide-containing aryl thiourea derivatives useful as inhibitors of herpes viruses

, World Intellectual Property Organization, , ,

Production Method 4

938642-05-8

926211-83-8

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1.5 h, reflux; reflux → rt

Reference

: Amine derivatives and their preparation, pharmaceutical compositions and use in the treatment of ophthalmic diseases

, World Intellectual Property Organization, , ,

Production Method 5

938642-05-8

926211-83-8

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1.5 h, rt → reflux; reflux → rt

Reference

: Preparation of alkynylphenyl derivatives for use in treating ophthalmic diseases

, World Intellectual Property Organization, , ,

Production Method 6

938642-05-8

926211-83-8

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1.5 h, reflux; reflux → rt

Reference

: Preparation of styrenyl derivative for inhibiting activity of visual cycle isomerase

, World Intellectual Property Organization, , ,

Production Method 7

951918-24-4

926211-83-8

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Potassium borohydride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; 12 h, 0 °C

Reference

: Preparation of N-(2-trifluoromethyl-4-chlorophenyl)-2-phenoxy ethylamino cyclohexane sulfonamides as agricultural fungicide

, China, , ,

Production Method 8

938642-05-8

926211-83-8

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol ; 16 h, reflux

Reference

: Triazolecarboxylic acid derivatives as glycolate oxidase inhibitors for the treatment of disease and their preparation

, World Intellectual Property Organization, , ,

Production Method 9

951918-24-4

926211-83-8

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: 1,2-Dimethoxyethane ; 0.5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, reflux

Reference

: Aryl- and heteroaryl-substituted thiourea derivatives useful as inhibitors of herpes viruses

, World Intellectual Property Organization, , ,

Production Method 10

951918-24-4

926211-83-8

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: 1,2-Dimethoxyethane ; 0.5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled

Reference

: Alpha-methylbenzyl-containing thiourea derivatives containing a phenylenediamine group, useful as inhibitors of herpes viruses

, World Intellectual Property Organization, , ,

Production Method 11

951918-24-4

926211-83-8

Reaction Conditions

Reference

: Heterocyclic carboxamide-containing thiourea derivatives containing a phenylenediamine group, useful as inhibitors of herpes viruses

, World Intellectual Property Organization, , ,